Cas no 1100905-45-0 (1-Cyclopropyl-2-(2-fluorophenyl)-2-hydroxy-ethanone)

• Product Name: 1-Cyclopropyl-2-(2-fluorophenyl)-2-hydroxy-ethanone
• CAS No: 1100905-45-0
• MF: C₁₁H₁₁FO₂
• MW: 194.202246904373
• CID: 2084995
• PubChem ID: 25160756
• Update Time: 2025-05-24

1-Cyclopropyl-2-(2-fluorophenyl)-2-hydroxy-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-Cyclopropyl-2-(2-fluorophenyl)-2-hydroxy-ethanone
• 1-cyclopropyl-3-(2-fluorophenyl)-3-hydroxypropan-1-one
• 1-Cyclopropyl-2-(2-fluorophenyl)-2-hydroxyethan-1-one
• 1100905-45-0
• SCHEMBL12126396
• starbld0006988
• 1-Cyclopropyl-2-(2-fluorophenyl)-2-hydroxyethanone
• Prasugrel alpha-Hydroxy Impurity

• Inchi： 1S/C11H11FO2/c12-9-4-2-1-3-8(9)11(14)10(13)7-5-6-7/h1-4,7,11,14H,5-6H2
• InChI Key： KMIRUKGYDUOZOF-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C(C1CC1)=O)O

Computed Properties

• Exact Mass: 194.07430775Da
• Monoisotopic Mass: 194.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-Cyclopropyl-2-(2-fluorophenyl)-2-hydroxy-ethanone

Comprehensive Overview of 1-Cyclopropyl-2-(2-fluorophenyl)-2-hydroxy-ethanone (CAS No. 1100905-45-0)

1-Cyclopropyl-2-(2-fluorophenyl)-2-hydroxy-ethanone (CAS No. 1100905-45-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This fluorinated ketone derivative is characterized by its unique molecular structure, combining a cyclopropyl ring, a fluorophenyl group, and a hydroxy-ethanone moiety. Such structural features make it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel small-molecule therapeutics and crop protection agents.

The compound's CAS number 1100905-45-0 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its fluorophenyl component is of particular interest due to the growing demand for fluorinated compounds in drug discovery, attributed to their enhanced metabolic stability and bioavailability. Researchers frequently explore 1-Cyclopropyl-2-(2-fluorophenyl)-2-hydroxy-ethanone as a building block for kinase inhibitors and anti-inflammatory agents, aligning with trends in precision medicine and targeted therapy.

In the agrochemical sector, this compound's potential as a pesticide intermediate has been investigated, driven by the need for environmentally sustainable solutions. Its cyclopropyl group may contribute to improved pest resistance management, a hot topic in modern agriculture. Recent studies also highlight its relevance in green chemistry applications, where low-toxicity and biodegradability are prioritized.

From a synthetic chemistry perspective, 1-Cyclopropyl-2-(2-fluorophenyl)-2-hydroxy-ethanone exemplifies the strategic use of fluorine substitution to modulate physicochemical properties. This aligns with frequent searches for "fluorine in drug design" and "advantages of fluorinated compounds" in scientific literature. The compound's hydroxy-ethanone segment further enables diverse derivatization pathways, making it adaptable for high-throughput screening platforms.

Quality control of CAS 1100905-45-0 is paramount, with analytical techniques like HPLC and NMR ensuring purity for research applications. Its stability under various storage conditions and solubility profiles are frequently queried by laboratory professionals, reflecting practical concerns in handling specialty chemicals. Suppliers often emphasize GMP-compliant synthesis to meet the stringent requirements of pharmaceutical-grade intermediates.

Emerging discussions in AI-driven drug discovery have highlighted compounds like 1-Cyclopropyl-2-(2-fluorophenyl)-2-hydroxy-ethanone as valuable inputs for machine learning models predicting molecular interactions. This intersects with trending searches about "computational chemistry tools" and "virtual screening of chemical libraries." The compound's well-defined structure-activity relationships make it an informative case study for cheminformatics applications.

Environmental fate studies of fluorophenyl-containing compounds have become increasingly relevant, with 1100905-45-0 being evaluated for ecological impact in line with REACH regulations. This addresses common queries about "biodegradation of fluorinated organics" and "persistence in soil systems." The scientific community continues to explore its metabolic pathways in biological systems, contributing to broader understanding of xenobiotic metabolism.

In summary, 1-Cyclopropyl-2-(2-fluorophenyl)-2-hydroxy-ethanone (CAS No. 1100905-45-0) represents a multifaceted compound with applications spanning medicinal chemistry, agrochemical development, and computational modeling. Its structural features respond to contemporary needs for selective biological activity and molecular diversity, while ongoing research addresses key questions about its synthetic optimization and environmental profile.